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Compound of Interest

Compound Name: ZK-806450

Cat. No.: B10760879 Get Quote

Essential Safety and Handling Guide for ZK-
806450
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of ZK-806450. Given that specific occupational exposure limits

(OELs) for ZK-806450 are not publicly available, a conservative approach based on

established guidelines for handling potent pharmaceutical compounds is recommended.

Precautionary Assessment and Engineering
Controls
ZK-806450 is an experimental drug and a potent inhibitor of factor Xa.[1] Due to the lack of

specific toxicological data, it must be handled as a highly potent active pharmaceutical

ingredient (HPAPI). The primary method for ensuring safety is through engineering controls

designed to minimize exposure.

Ventilation: All handling of ZK-806450 in solid (powder) form should be conducted in a

certified chemical fume hood, a ventilated balance enclosure, or a glove box to prevent

inhalation of airborne particles.[1]
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Isolation: For procedures with a higher risk of aerosol generation, such as sonication or

vortexing of solutions, consider using containment systems like a glove box.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling ZK-806450.

PPE Category Specification Rationale

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile), double-gloving

recommended.

To prevent skin contact.

Contaminated gloves should

be disposed of immediately.

Eye Protection
Tightly fitting safety goggles or

a face shield.

To protect eyes from splashes

or airborne powder.

Body Protection

A lab coat with long sleeves

and closed cuffs. Consider a

disposable gown for larger

quantities or dust-generating

procedures.

To prevent contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended when handling

the powder form outside of a

ventilated enclosure.

To prevent inhalation of fine

particles, which poses the

greatest exposure risk.

Note: Since specific glove material compatibility data for ZK-806450 is unavailable, it is best

practice to use nitrile gloves and change them frequently.

Operational Handling Procedures
Adherence to a strict operational workflow is critical to maintaining a safe laboratory

environment.

Caption: Workflow for the safe handling of ZK-806450.

Experimental Protocol: Preparing a Stock Solution
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Preparation: Don all required PPE as specified in the table above. Prepare the workspace

within a chemical fume hood or other ventilated enclosure.

Weighing: Tare a suitable container on a calibrated balance inside the enclosure. Carefully

weigh the desired amount of ZK-806450 solid powder.

Solubilization: Add the appropriate volume of solvent (e.g., DMSO) to the container to

achieve the desired concentration.[1] Ensure the container is securely capped.

Mixing: Gently agitate the solution until the compound is fully dissolved. Vortexing or

sonication should be performed with caution to avoid aerosol generation.

Storage: Store the stock solution in a tightly sealed container at the recommended

temperature (0 - 4°C for short-term, -20°C for long-term).[1]

Accidental Release and Exposure Plan
Immediate and correct response to spills or exposure is crucial.
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Incident Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Small Spill (Powder)

Gently cover the spill with absorbent paper

towels. Carefully wipe up, then decontaminate

the area. Place all waste in a sealed container

for hazardous waste disposal.

Small Spill (Solution)

Absorb the spill with inert material (e.g.,

vermiculite, sand). Place the contaminated

material into a sealed container for hazardous

waste disposal. Decontaminate the area.

Disposal Plan
As an experimental compound with unknown environmental impact, ZK-806450 and all

associated waste must be treated as hazardous.
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Waste Generation
(Unused compound, contaminated PPE, etc.)

Segregate Waste into Compatible Streams
(e.g., solid vs. liquid)

Place in a Labeled, Leak-Proof
Hazardous Waste Container

Label Container with:
'Hazardous Waste'

'ZK-806450'
All Components and Concentrations

Store in a Designated Satellite
Accumulation Area (SAA)

Contact Institutional Environmental
Health & Safety (EHS) for Pickup

Final Disposal via a
Permitted Hazardous Waste Incinerator

Click to download full resolution via product page

Caption: Step-by-step disposal plan for ZK-806450 waste.

Disposal Protocol:

Collection: Collect all materials contaminated with ZK-806450, including unused compound,

empty vials, contaminated PPE, and cleaning materials, in a designated hazardous waste
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container.[2][3]

Labeling: Clearly label the container as "Hazardous Waste" and list "ZK-806450" and any

solvents used.[2]

Storage: Store the sealed container in a designated and secure Satellite Accumulation Area

within the laboratory.[2]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office.[2][4] All investigational drug waste should be disposed of via

incineration at a licensed facility to ensure complete destruction.[5] Do not dispose of ZK-
806450 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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